N',N'''-(1,3-dimethyl-2-oxo-4,5-imidazolidinediyl)bis(N,N-dimethylurea)

• IUPAC Name: 3-[5-(dimethylcarbamoylamino)-1,3-dimethyl-2-oxoimidazolidin-4-yl]-1,1-dimethylurea
• InChI: InChI=1S/C11H22N6O3/c1-14(2)9(18)12-7-8(13-10(19)15(3)4)17(6)11(20)16(7)5/h7-8H,1-6H3,(H,12,18)(H,13,19)
• InChI Key: VKLMZDUZFLVWRN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C(N(C1=O)C)NC(=O)N(C)C)NC(=O)N(C)C
• Molecular Formula: C11H22N6O3
• Molecular Weight: 286.33 g/mol

Description

N',N'''-(1,3-dimethyl-2-oxo-4,5-imidazolidinediyl)bis(N,N-dimethylurea), commonly known as DMDU, is a chemical compound that has gained significant scientific research attention due to its potential applications in various fields. This compound is a urea derivative and is synthesized through a specific method.

Mechanism of Action

The mechanism of action of DMDU is not fully understood. However, studies have shown that DMDU can increase the activity of enzymes involved in plant growth and stress tolerance. In addition, DMDU has been shown to inhibit the activity of certain enzymes involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
DMDU has been shown to have various biochemical and physiological effects. In plants, DMDU can increase photosynthesis, enhance nutrient uptake, and improve stress tolerance. In animals, DMDU has been shown to have anti-tumor and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

DMDU has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. However, DMDU can be toxic at high concentrations and requires proper handling and disposal.

Future Directions

There are several future directions for DMDU research. In agriculture, further studies are needed to determine the optimal application rate and timing for DMDU to maximize plant growth and yield. In medicine, further studies are needed to determine the potential anti-tumor and anti-inflammatory mechanisms of DMDU. Additionally, further studies are needed to explore the potential applications of DMDU in the synthesis of various organic compounds.
Conclusion:
In conclusion, DMDU is a urea derivative that has gained significant scientific research attention due to its potential applications in various fields. It is synthesized through a two-step reaction process and has been extensively studied for its potential applications in agriculture, medicine, and organic synthesis. While the mechanism of action of DMDU is not fully understood, it has been shown to have various biochemical and physiological effects. Further research is needed to fully understand the potential applications of DMDU in various fields.

Synthesis Methods

DMDU is synthesized through a two-step reaction process. The first step involves the reaction of 1,3-dimethyl-2-imidazolidinone with phosgene to form 1,3-dimethyl-2-isocyanatoimidazolidine. The second step involves the reaction of 1,3-dimethyl-2-isocyanatoimidazolidine with N,N-dimethylurea to form DMDU.

Scientific Research Applications

DMDU has been extensively studied for its potential applications in various fields. In agriculture, DMDU has been shown to increase plant growth and yield, improve stress tolerance, and enhance nutrient uptake. In medicine, DMDU has been studied for its potential anti-tumor and anti-inflammatory properties. DMDU has also been studied for its potential applications in the synthesis of various organic compounds.